Cas no 29571-44-6 (ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate)

• Product Name: ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate
• CAS No: 29571-44-6
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• MDL: MFCD11977459
• CID: 283563
• PubChem ID: 295708
• Update Time: 2025-05-19

ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-(methylthio)-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
• 5-Pyrimidineacetic acid, 3,4-dihydro-2-(methylthio)-4-oxo-, ethyl ester
• ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate
• (2-methylsulfanyl-6-oxo-1,6-dihydro-pyrimidin-5-yl)-acetic acid ethyl ester
• AC1L6OQP
• AG-E-96356
• CTK4G3511
• ETHYL 2-(4-HYDROXY-2-(METHYLTHIO)PYRIMIDIN-5-YL)ACETATE
• NSC165311
• SureCN9298613
• NSC 165311
• ethyl 2-methylthio-4-hydroxy-pyrimidine-5-acetate
• SCHEMBL16580714
• W10288
• FT-0651563
• A15459
• AKOS037644793
• SB59986
• 5-PYRIMIDINEACETIc acid,3,4-DIHYDRO-2-(METHYLTHIO)-4-OXO-,ETHYL ESTER
• 5-Pyrimidineaceticacid, 3,4-dihydro-2-(methylthio)-4-oxo-, ethyl ester
• Ethyl 2-[2-(Methylthio)-6-oxo-1,6-dihydro-5-pyrimidinyl]acetate
• ethyl [2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl]acetate
• AS-54820
• Ethyl2-(2-(methylthio)-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
• GKBOFJXGVIZNBD-UHFFFAOYSA-N
• ethyl 2-[4-hydroxy-2-(methylthio)pyrimidin-5-yl]acetate
• CS-0140420
• SCHEMBL9298613
• MFCD11977459
• NSC-165311
• DTXSID00304292
• SY123873
• AM805779
• 29571-44-6
• AKOS015838729
• DB-012936
• ETHYL 2-[2-(METHYLSULFANYL)-4-OXO-3H-PYRIMIDIN-5-YL]ACETATE

• MDL： MFCD11977459
• Inchi： 1S/C9H12N2O3S/c1-3-14-7(12)4-6-5-10-9(15-2)11-8(6)13/h5H,3-4H2,1-2H3,(H,10,11,13)
• InChI Key： GKBOFJXGVIZNBD-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(N1)=O)CC(=O)OCC

Computed Properties

• Exact Mass: 228.05696
• Monoisotopic Mass: 228.056863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 0.4

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 188-189 ºC
• Boiling Point: 379.5°C at 760 mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.589
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• PSA: 67.76
• LogP: 0.59740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate

Introduction to ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate (CAS No. 29571-44-6)

Ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate (CAS No. 29571-44-6) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-(2-methylthio-6-oxo-1H-pyrimidin-5-yl)acetate, has garnered considerable attention due to its potential therapeutic applications and unique chemical properties. In this comprehensive introduction, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements related to this compound.

Structural Characteristics:

Ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate is a pyrimidine derivative with a methylthio group and an acetate ester moiety. The molecular formula of this compound is C₁₀H₁₃N₃O₃S, and its molecular weight is approximately 243.3 g/mol. The presence of the pyrimidine ring and the methylthio group imparts unique chemical reactivity and biological activity to the molecule. The acetate ester functional group adds versatility to the compound, making it suitable for various chemical transformations and derivatizations.

Synthesis Methods:

The synthesis of ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate has been extensively studied in the literature. One common approach involves the reaction of 5-bromo-2-methylthiopyrimidine with ethyl acrylate in the presence of a palladium catalyst. This method, known as the Suzuki-Miyaura coupling reaction, is highly efficient and yields the desired product in good purity and yield. Another synthetic route involves the condensation of ethyl 2-chloroacetate with 5-amino-2-methylthiopyrimidine followed by cyclization under acidic conditions.

Biological Activities:

Ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)acetate has shown promising biological activities in various preclinical studies. One of its notable properties is its potential as an antitumor agent. Research has demonstrated that this compound can inhibit the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G0/G1 phase.

In addition to its antitumor activity, ethyl 2-(2-methylsulfanyl-6-oxo-1H-pyrimidin-5-y l)acetate has been investigated for its anti-inflammatory properties. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Advancements:

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of ethyl 2-(2-methylsulfanyl-6-o xo -1 H -py rim id in -5 -y l )ac et ate strong>. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound can effectively target cancer stem cells (CSCs), which are responsible for tumor recurrence and metastasis. The researchers found that the compound selectively inhibits CSC proliferation without affecting normal cells, making it a promising lead for developing novel anticancer therapies.

Another recent study focused on the neuroprotective effects of ethyl 2-(2-methylsulfanyl -6 -ox o -1 H -py rim id in -5 -y l )ac et ate strong>. The results showed that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This finding suggests that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion:

Ethyl 2-(2-methylsulfanyl -6 -ox o -1 H -py rim id in -5 -y l )ac et ate strong > (CAS No. 29571 -44 -6 ) is a versatile compound with a wide range of biological activities, including antitumor, anti-inflammatory, and neuroprotective effects. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its significance in the field of medicinal chemistry.